4,4-Di-(4-fluorophenyl)-but-1-ene

• CAS No.: 61668-03-9
• Molecular Formula: C16H14F2
• Molecular Weight: 244.28 g/mol
• IUPAC Name: 1-fluoro-4-[1-(4-fluorophenyl)but-3-enyl]benzene
• InChI: InChI=1S/C16H14F2/c1-2-3-16(12-4-8-14(17)9-5-12)13-6-10-15(18)11-7-13/h2,4-11,16H,1,3H2
• InChI Key: PQFSRZSDIVZSQU-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(C1=CC=C(C=C1)F)C2=CC=C(C=C2)F

Description

4,4-Di-(4-fluorophenyl)-but-1-ene is a fluorinated organic compound characterized by a butene backbone substituted with two 4-fluorophenyl groups at the 4-position. Its structure combines the reactivity of an alkene with the electronic effects of fluorine atoms on aromatic rings, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound is synthesized via halogenation and hydrogenation steps, as described in , where 4-chloro-1,1-di-(4-fluorophenyl)-1-butene is hydrogenated to yield 1-chloro-4,4-di-(4-fluorophenyl)-butane, a precursor to related derivatives . Key physical properties include a boiling point of 166–168°C (under 6 mm Hg) and a refractive index of 1.2039 (nD20), reflecting its structural rigidity and polarity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,4-Di-(4-fluorophenyl)-but-1-ene typically involves the Friedel-Crafts alkylation reaction. This reaction is carried out by reacting 4-fluorobenzene with but-1-ene in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction conditions usually involve maintaining a low temperature to control the reaction rate and prevent side reactions.

Industrial Production Methods

On an industrial scale, the production of 4,4-Di-(4-fluorophenyl)-but-1-ene can be achieved through continuous flow reactors, which allow for better control of reaction parameters and higher yields. The use of advanced catalysts and optimized reaction conditions can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4,4-Di-(4-fluorophenyl)-but-1-ene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the double bond in the butene backbone to a single bond, forming saturated derivatives.

Substitution: The fluorine atoms in the phenyl rings can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon is a typical method for reducing the double bond.

Substitution: Nucleophiles such as sodium methoxide or potassium tert-butoxide are used for substitution reactions.

Major Products

Oxidation: Formation of 4,4-Di-(4-fluorophenyl)-butan-2-one or 4,4-Di-(4-fluorophenyl)-butanoic acid.

Reduction: Formation of 4,4-Di-(4-fluorophenyl)-butane.

Substitution: Formation of derivatives with various functional groups replacing the fluorine atoms.

Scientific Research Applications

4,4-Di-(4-fluorophenyl)-but-1-ene has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4,4-Di-(4-fluorophenyl)-but-1-ene involves its interaction with molecular targets such as enzymes or receptors. The presence of fluorine atoms enhances its binding affinity and specificity towards these targets. The compound can modulate various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substitution Patterns and Functional Groups

4,4-Difluoro-1-phenyl-3-buten-1-one

• Structural Difference : Contains a ketone group at position 1 and fluorine atoms at position 4, altering electronic properties.
• Reactivity : The ketone enhances electrophilicity, favoring nucleophilic additions, unlike the alkene-dominated reactivity of 4,4-Di-(4-fluorophenyl)-but-1-ene .
• Applications : Primarily used as a precursor for alcohols (e.g., 4,4-difluoro-3-phenylbut-3-en-1-ol) rather than direct synthetic applications in pharmaceuticals .

1,1-Difluoro-4-phenylpent-1-ene

• Structural Difference : A longer carbon chain (pentene) with fluorine atoms at position 1.
• Reactivity: The geminal difluoro group increases steric hindrance, reducing alkene reactivity compared to the monofluoro-substituted butene .

4-Phenyl-1-butyne

• Structural Difference : Triple bond instead of a double bond.
• Reactivity : The sp-hybridized carbon in the alkyne enables unique reactions (e.g., cycloadditions) but limits stability under standard conditions compared to the alkene .

Halogenation and Electronic Effects

(E)-1-(4-Bromophenyl)-4-(3,4-difluorophenyl)but-3-en-1-one

• Structural Difference : Bromine and fluorine substituents on phenyl rings, with a ketone group.
• Reactivity: Bromine’s polarizability enhances electrophilic aromatic substitution, while fluorine’s electron-withdrawing effect stabilizes intermediates. This compound exhibits distinct anticancer and anti-inflammatory activities compared to non-ketone analogs .

4,4,4-Trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione

• Structural Difference : Trichlorophenyl and trifluoromethyl groups.
• Reactivity : Chlorine atoms increase lipophilicity and resistance to oxidation, whereas fluorine atoms enhance metabolic stability. This compound is favored in agrochemical research over purely fluorinated derivatives .

Functional Group Diversity

4-[Butane-1-sulfinyl]but-1-ene

• Structural Difference : Sulfinyl group introduces chirality and polarity.
• Reactivity : The sulfinyl moiety enables asymmetric synthesis and coordination chemistry, which are absent in 4,4-Di-(4-fluorophenyl)-but-1-ene .

1-(4-Fluorophenyl)-3,3-dimethylbutan-1-amine Hydrochloride

• Structural Difference : Amine group and branched alkyl chain.
• Applications : Used in neuroscience for receptor binding studies, contrasting with the alkene’s role in polymer chemistry .

Data Tables: Key Comparisons

Table 1. Structural and Functional Comparisons

Compound	Key Features	Reactivity Profile	Primary Applications
4,4-Di-(4-fluorophenyl)-but-1-ene	Two 4-fluorophenyl groups, alkene backbone	Electrophilic additions, hydrogenation	Pharmaceutical intermediates
4,4-Difluoro-1-phenyl-3-buten-1-one	Ketone, geminal difluoro groups	Nucleophilic additions	Alcohol precursor synthesis
4-Phenyl-1-butyne	Triple bond, phenyl group	Cycloadditions, alkyne metathesis	Polymer chemistry
(E)-1-(4-Bromophenyl)-4-(3,4-difluorophenyl)but-3-en-1-one	Bromine, fluorine, ketone	Aromatic substitution, redox reactions	Anticancer agents

Table 2. Physical Properties

Compound	Boiling Point (°C)	Refractive Index (nD20)	Melting Point (°C)
4,4-Di-(4-fluorophenyl)-but-1-ene	166–168 (6 mm Hg)	1.2039	Not reported
4-Chloro-1,1-di-(4-fluorophenyl)-1-butene	165–167 (6 mm Hg)	1.2151	Not reported
4,4,4-Trifluoro-1-(3,4,5-trichlorophenyl)butane-1,3-dione	Not reported	Not reported	>150 (decomposes)

Discussion of Unique Features

The dual 4-fluorophenyl substitution in 4,4-Di-(4-fluorophenyl)-but-1-ene distinguishes it from mono-fluorinated or halogen-mixed analogs. For example:

• Electronic Effects : Fluorine’s strong electron-withdrawing nature deactivates the benzene rings, reducing susceptibility to electrophilic attacks compared to chlorinated analogs like (E)-1-(4-bromophenyl)-4-(3,4-dichlorophenyl)but-3-en-1-one .
• Synthetic Versatility : The alkene backbone allows for hydrogenation to alkanes or epoxidation, pathways unavailable to sulfinyl or amine derivatives .
• Biological Relevance : While less studied than ketone-containing analogs (e.g., 4,4,4-Trifluoro-3-(4-nitrophenyl)-1-phenylbutan-1-one), its stability under physiological conditions makes it a candidate for drug delivery systems .